molecular formula C14H28N2OS4 B14739155 Oxydiethane-2,1-diyl bis(diethylcarbamodithioate) CAS No. 5347-21-7

Oxydiethane-2,1-diyl bis(diethylcarbamodithioate)

Cat. No.: B14739155
CAS No.: 5347-21-7
M. Wt: 368.7 g/mol
InChI Key: BIOMWKOSLJQECS-UHFFFAOYSA-N
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Description

Oxydiethane-2,1-diyl bis(diethylcarbamodithioate) is a chemical compound known for its unique structure and properties It is often used in various scientific research applications due to its ability to interact with different molecular targets and pathways

Preparation Methods

The synthesis of oxydiethane-2,1-diyl bis(diethylcarbamodithioate) typically involves a single-step condensation reaction. One common method involves coupling benzil and substituted aldehyde using ethanolic ammonium acetate . This reaction is carried out under specific conditions to ensure the formation of the desired product. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

Oxydiethane-2,1-diyl bis(diethylcarbamodithioate) undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include ethanolic ammonium acetate and other specific catalysts . The major products formed from these reactions depend on the specific conditions and reagents used. For example, the compound can form different chemosensors when reacted with specific metal ions .

Scientific Research Applications

Oxydiethane-2,1-diyl bis(diethylcarbamodithioate) has a wide range of scientific research applications. In chemistry, it is used as a chemosensor for the selective detection of metal ions such as copper and mercury . In biology, it can be used to study the interactions between metal ions and biological molecules. In medicine, it has potential applications in the development of diagnostic tools and therapeutic agents. In industry, it is used in the production of various chemical products and materials.

Comparison with Similar Compounds

Oxydiethane-2,1-diyl bis(diethylcarbamodithioate) can be compared with other similar compounds, such as diethylene glycol dimethacrylate and other bis(diethylcarbamodithioate) derivatives . These compounds share similar structural features but may differ in their specific applications and properties. For example, diethylene glycol dimethacrylate is commonly used in polymer chemistry, while oxydiethane-2,1-diyl bis(diethylcarbamodithioate) is more specialized for use as a chemosensor .

Conclusion

Oxydiethane-2,1-diyl bis(diethylcarbamodithioate) is a versatile compound with a wide range of applications in scientific research. Its unique structure and properties make it valuable in fields such as chemistry, biology, medicine, and industry. Understanding its preparation methods, chemical reactions, and mechanism of action can help researchers develop new applications and optimize existing ones.

Properties

CAS No.

5347-21-7

Molecular Formula

C14H28N2OS4

Molecular Weight

368.7 g/mol

IUPAC Name

2-[2-(diethylcarbamothioylsulfanyl)ethoxy]ethyl N,N-diethylcarbamodithioate

InChI

InChI=1S/C14H28N2OS4/c1-5-15(6-2)13(18)20-11-9-17-10-12-21-14(19)16(7-3)8-4/h5-12H2,1-4H3

InChI Key

BIOMWKOSLJQECS-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=S)SCCOCCSC(=S)N(CC)CC

Origin of Product

United States

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